Cas no 69449-07-6 (2,4-Pyrimidinediamine,5-[(3,4,5-trimethoxyphenyl)methyl]-, hydrate (1:1))

• Product Name: 2,4-Pyrimidinediamine,5-[(3,4,5-trimethoxyphenyl)methyl]-, hydrate (1:1)
• CAS No: 69449-07-6
• MF: C₁₄H₂₀N₄O₄
• MW: 308.333003044128
• CID: 507724
• PubChem ID: 155305
• Update Time: 2025-04-19

2,4-Pyrimidinediamine,5-[(3,4,5-trimethoxyphenyl)methyl]-, hydrate (1:1) Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrimidinediamine,5-[(3,4,5-trimethoxyphenyl)methyl]-, hydrate (1:1)
• 2,4-Pyrimidinediamine, 5-((3,4,5-trimethoxyphenyl)methyl)-, monohydrat e
• 5-[(3,4,5-trimethoxyphenyl)methyl]pyrimidine-2,4-diamine,hydrate
• 2,4-Pyrimidinediamine, 5-((3,4,5-trimethoxyphenyl)methyl)-, monohydrate
• 69449-07-6
• DTXSID30219608

• Inchi： 1S/C14H18N4O3.H2O/c1-19-10-5-8(6-11(20-2)12(10)21-3)4-9-7-17-14(16)18-13(9)15;/h5-7H,4H2,1-3H3,(H4,15,16,17,18);1H2
• InChI Key： GNRAWISNIRRMLZ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)CC1=CN=C(N)N=C1N)OC)OC.O

Computed Properties

• Exact Mass: 308.1486
• Monoisotopic Mass: 308.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Boiling Point: 526°C at 760 mmHg
• Flash Point: 271.9°C
• PSA: 137.01